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Compound of Interest

Compound Name: Vinyltrimethylsilane

Cat. No.: B1294299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of

Vinyltrimethylsilane (VTMS) in a laboratory environment. Adherence to these protocols is

crucial to ensure personnel safety and maintain the integrity of the chemical.

Physical and Chemical Properties
Vinyltrimethylsilane (VTMS) is a versatile organosilicon compound utilized in a variety of

organic synthesis applications. A summary of its key physical and chemical properties is

presented below.
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Property Value Citations

Molecular Formula C5H12Si

Molecular Weight 100.23 g/mol

Appearance Colorless liquid [1]

Boiling Point 55 °C

Melting Point -132 °C

Density 0.684 g/mL at 25 °C

Vapor Pressure 4.44 psi at 20 °C

Refractive Index n20/D 1.391

Flash Point -24 °C

Solubility

Miscible with tetrahydrofuran,

diethyl ether, benzene, and

dichloromethane.

Safe Handling and Storage Protocols
VTMS is a highly flammable and hygroscopic liquid that requires careful handling and storage

to prevent accidents and degradation.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment must be worn when handling VTMS.
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PPE Category Specification

Hand Protection Neoprene or nitrile rubber gloves.

Eye Protection
Chemical splash goggles. Contact lenses

should not be worn.

Skin and Body Protection
Wear suitable protective clothing, such as a lab

coat.

Respiratory Protection
A NIOSH-certified organic vapor (black

cartridge) respirator is recommended.

Storage Conditions
Proper storage of VTMS is critical to maintain its quality and ensure safety within the laboratory.

Parameter Recommendation

Temperature Store in a cool, dry place.

Atmosphere
Store under an inert atmosphere (e.g., argon or

nitrogen).

Container Keep the container tightly closed.

Ventilation Store in a well-ventilated area.

Incompatible Materials
Avoid storage with oxidizing agents, strong

acids, and strong bases.

Ignition Sources Store away from heat, sparks, and open flames.

Experimental Protocols: Synthesis of 3-
Trimethylsilyl-3-buten-2-one
VTMS is a key reagent in the synthesis of various organic compounds. The following protocol

details the synthesis of 3-trimethylsilyl-3-buten-2-one, a useful surrogate for methyl vinyl ketone

in Robinson annulations.[2]
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Materials and Equipment
Vinyltrimethylsilane

Magnesium turnings

1,2-dibromoethane

Tetrahydrofuran (THF), anhydrous

Acetone

Chromium trioxide

Sulfuric acid

2-propanol

Diethyl ether

Anhydrous magnesium sulfate

Saturated aqueous sodium chloride solution

Three-necked round-bottomed flasks

Reflux condenser

Pressure-equalizing dropping funnel

Mechanical or magnetic stirrer

Ice-water bath

Rotary evaporator

Distillation apparatus

Step-by-Step Procedure
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Preparation of the Grignard Reagent:

In a three-necked round-bottomed flask equipped with a reflux condenser, a pressure-

equalizing dropping funnel, and a magnetic stirrer, charge with magnesium turnings and

anhydrous tetrahydrofuran.

Add a small amount of 1,2-dibromoethane to initiate the Grignard reaction.

Once the reaction begins, a solution of vinyltrimethylsilane in anhydrous tetrahydrofuran

is added dropwise from the dropping funnel.

Maintain a gentle reflux during the addition. After the addition is complete, continue to heat

at reflux for an additional hour.

Reaction with Acetaldehyde (to form 3-Trimethylsilyl-3-buten-2-ol):

Cool the Grignard reagent to 0 °C in an ice-water bath.

Slowly add a solution of acetaldehyde in anhydrous tetrahydrofuran to the stirred Grignard

reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of

ammonium chloride.

Oxidation to 3-Trimethylsilyl-3-buten-2-one:

Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with saturated aqueous sodium chloride, and dry over

anhydrous magnesium sulfate.

Filter and concentrate the solution using a rotary evaporator to obtain crude 3-

trimethylsilyl-3-buten-2-ol.

Dissolve the crude alcohol in acetone and cool the solution in an ice-water bath.
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Slowly add an aqueous solution of chromium trioxide and sulfuric acid (Jones reagent) to

the stirred acetone solution.

After the addition is complete, add 2-propanol to consume any excess oxidant.

Pour the reaction mixture into diethyl ether and wash with water and then saturated

aqueous sodium chloride.

Dry the ether solution with anhydrous magnesium sulfate, concentrate with a rotary

evaporator, and purify by distillation under reduced pressure to yield 3-trimethylsilyl-3-

buten-2-one.[3][4]

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.

Containment: Use an absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill.

Cleanup: Wearing appropriate PPE, use non-sparking tools to collect the absorbed material

and place it in a suitable, sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with mild soap and

water. Seek medical attention if irritation persists.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visualized Workflows and Relationships
Logical Flow for Handling Vinyltrimethylsilane
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Preparation

Handling

Storage Waste Disposal

Assess Hazards & Review SDS

Don Appropriate PPE

Ensure Proper Ventilation

Ground and Bond Containers

Proceed to Handling

Use Non-Sparking Tools

Transfer Under Inert Atmosphere

Keep Container Tightly Closed

After Use

Collect Waste in Labeled Container

Generate Waste

Store in Cool, Dry, Well-Ventilated Area

Separate from Incompatibles

Dispose According to Regulations
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Step 1: Grignard Reagent Formation

Step 2: Formation of Alcohol Intermediate

Step 3: Oxidation and Purification

Start

React Vinyltrimethylsilane
with Mg in THF

End Product:
3-Trimethylsilyl-3-buten-2-one

React Grignard Reagent
with Acetaldehyde

Aqueous Workup (NH4Cl)

Oxidize with Jones Reagent

Extraction and Drying

Purification by Distillation

 

Spill Occurs

Evacuate Area

Ventilate Area

Eliminate Ignition Sources

Don Appropriate PPE

Contain Spill with
Absorbent Material

Collect Waste with
Non-Sparking Tools

Dispose of Waste
According to Regulations

Decontaminate Spill Area

End of Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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